![molecular formula C15H14N4O B461007 6-Amino-4-methyl-3-(4-methylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B461007.png)
6-Amino-4-methyl-3-(4-methylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-amino-4-methyl-3-(4-methylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a ring assembly and a pyranopyrazole.
Scientific Research Applications
Corrosion Inhibition
A study by Yadav et al. (2016) explored the use of pyranopyrazole derivatives, including 6-Amino-4-methyl-3-(4-methylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, as inhibitors for mild steel corrosion in HCl solutions. These derivatives showed significant efficiency in corrosion inhibition, and their performance was analyzed through various techniques such as weight loss measurement, electrochemical techniques, and Density Functional Theory (DFT) studies (Yadav et al., 2016).
Antimicrobial Agents
El-ziaty et al. (2016) synthesized a derivative of this compound and utilized it as a building block for creating new classes of antimicrobial agents. The derivatives exhibited potent antimicrobial activity, highlighting the compound's potential in the development of new therapeutic agents (El-ziaty et al., 2016).
Synthesis of Anticancer Agents
Nikalje et al. (2016) reported the synthesis of a series of 6-Amino-4-substituted-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles as potent anticancer agents. They employed a one-pot, four-component condensation reaction using an ionic liquid as an eco-friendly and reusable catalyst. This synthesis method highlighted the compound's role in creating biologically important scaffolds with anticancer properties (Nikalje et al., 2016).
Drug Discovery and Pharmaceutical Importance
Kumar et al. (2020) conducted a study on a synthetic analog of the biologically relevant 4H-pyran motif, including this compound. They performed a comparative experimental and theoretical study, suggesting the pharmaceutical importance of the compound in the field of drug discovery (Kumar et al., 2020).
Development of Novel Heterocyclic Compounds
Patel (2017) reviewed the synthetic applications and pathways of this compound. This compound serves as a building block in synthetic organic chemistry for developing various biologically significant heterocyclic compounds (Patel, 2017).
properties
Molecular Formula |
C15H14N4O |
---|---|
Molecular Weight |
266.3g/mol |
IUPAC Name |
6-amino-4-methyl-3-(4-methylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C15H14N4O/c1-8-3-5-10(6-4-8)13-12-9(2)11(7-16)14(17)20-15(12)19-18-13/h3-6,9H,17H2,1-2H3,(H,18,19) |
InChI Key |
RYWSKZCSEHLKHR-UHFFFAOYSA-N |
SMILES |
CC1C(=C(OC2=NNC(=C12)C3=CC=C(C=C3)C)N)C#N |
Canonical SMILES |
CC1C(=C(OC2=NNC(=C12)C3=CC=C(C=C3)C)N)C#N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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